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Compound of Interest

3,2'-Dihydroxy-4,4'-
Compound Name: _
dimethoxychalcone

cat. No.: B3028655

For Researchers, Scientists, and Drug Development Professionals

Chalcones, a class of natural compounds belonging to the flavonoid family, have garnered
significant attention in medicinal chemistry due to their diverse pharmacological activities.
Among them, dihydroxy-dimethoxychalcones have emerged as a promising scaffold for the
development of novel therapeutic agents, exhibiting a range of biological effects including
anticancer, antioxidant, and anti-inflammatory properties. This guide provides a comprehensive
comparison of dihydroxy-dimethoxychalcone derivatives, summarizing their structure-activity
relationships (SAR) with supporting experimental data and detailed methodologies to aid in
future drug discovery and development endeavors.

Core Chemical Structure

The fundamental structure of the compounds discussed in this guide is the dihydroxy-
dimethoxychalcone scaffold. The numbering of the carbon atoms in the chalcone backbone is
crucial for understanding the substitution patterns that influence biological activity.
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[https://www.benchchem.com/product/b3028655#structure-activity-relationship-of-dinhydroxy-
dimethoxychalcones]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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